Cas no 2171977-75-4 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-4-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-4-yl}propanoic acid
• CAS No: 2171977-75-4
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6077443
• PubChem ID: 165500859
• Update Time: 2025-10-28

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-4-yl}propanoic acid
• 2171977-75-4
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]piperidin-4-yl}propanoic acid
• EN300-1550615

• Inchi： 1S/C27H28N2O5/c30-25(29-16-13-19(14-17-29)11-12-26(31)32)10-5-15-28-27(33)34-18-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,19,24H,11-18H2,(H,28,33)(H,31,32)
• InChI Key： YALZSGKOHBKXEE-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N1CCC(CCC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-4-yl}propanoic acid

Introduction to 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-4-yl}propanoic Acid (CAS No. 2171977-75-4)

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidin-4-yl}propanoic acid (CAS No. 2171977-75-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a fusion of multiple functional groups, including an amino group, a propargyl moiety, and a piperidine ring, all of which contribute to its unique chemical properties and potential biological activities.

The fluoren-9-ylmethoxycarbonyl moiety in the molecule is particularly noteworthy, as it introduces a rigid aromatic system that can enhance the stability and binding affinity of the compound. This feature is often exploited in the design of bioactive molecules to improve their pharmacokinetic profiles. The presence of the propargyl group adds another layer of complexity, enabling further chemical modifications through reactions such as copper-catalyzed azide-alkyne cycloaddition, which is a powerful tool in synthetic organic chemistry.

The piperidine ring is another key structural element that contributes to the compound's versatility. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to mimic natural amino acid structures and interact with biological targets. In this context, the 3-{1-4-(...)}propanoic acid moiety serves as a linker, connecting the piperidine core to the rest of the molecule and potentially influencing its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential biological activities of this compound more systematically. Studies suggest that 3-{1-4-(...)}propanoic acid may exhibit properties relevant to various therapeutic areas, including central nervous system disorders and inflammatory diseases. The combination of structural features such as the fluorenylmethoxycarbonyl group and the piperidine ring suggests that this compound could serve as a valuable scaffold for further derivatization and optimization.

The synthesis of 3-{1-4-(...)}propanoic acid presents both challenges and opportunities for chemists. The multi-step synthesis involves delicate transformations that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex carbon-carbon bonds present in the molecule. Additionally, protecting group strategies must be carefully employed to prevent unwanted side reactions during synthesis.

In terms of applications, 3-{1-4-(...)}propanoic acid has shown promise in preclinical studies as a potential lead compound for drug development. Its unique structural features make it an attractive candidate for further investigation into its pharmacological effects. Researchers are particularly interested in exploring its interactions with enzymes and receptors involved in disease pathways. The fluorenylmethoxycarbonyl group, for instance, can enhance binding affinity through hydrophobic interactions, while the piperidine ring can facilitate optimal orientation within biological targets.

The role of fluoren derivatives in medicinal chemistry cannot be overstated. These compounds have been widely used in the development of pharmaceuticals due to their favorable physicochemical properties and biological activity. The methoxycarbonyl group in this molecule not only contributes to its stability but also provides a site for further functionalization through enzymatic or chemical hydrolysis. This flexibility makes it possible to tailor the compound's properties for specific therapeutic needs.

The propargyl group in 3-{1-4-(...)}propanoic acid opens up avenues for diverse chemical modifications. This moiety can be readily converted into other functional groups such as alcohols, amines, or thiols through standard organic transformations. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Additionally, click chemistry approaches leveraging the propargyl group have enabled rapid assembly of complex molecular architectures.

The piperidine scaffold is known for its prevalence in approved drugs due to its ability to interact with biological targets in a manner similar to natural amino acids. In 3-{1-4-(...)}propanoic acid, the piperidine ring is strategically positioned to influence interactions with potential targets. Its conformational flexibility allows it to adopt multiple orientations within binding pockets, which can enhance binding affinity and selectivity. This feature makes it an attractive scaffold for designing molecules with improved pharmacological profiles.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-{1-4-(...)}propanoic acid are expected to play an increasingly important role in drug discovery efforts. The combination of structural features that enhance both potency and selectivity makes this molecule a promising candidate for further development. Advances in synthetic methodologies will continue to facilitate access to increasingly complex derivatives, expanding the chemical space available for medicinal chemists.

In conclusion,3-{1-4-(...)}propanoic acid (CAS No. 2171977-75-4) represents a fascinating example of how intricate molecular design can lead to compounds with significant therapeutic potential. Its unique structural features offer opportunities for further exploration across multiple therapeutic areas. As research progresses, this compound is likely to contribute valuable insights into drug design principles and mechanisms of action.